Cas no 66787-75-5 (3-methylimidazol-4-amine)

• Product Name: 3-methylimidazol-4-amine
• CAS No: 66787-75-5
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD10001505
• CID: 822872
• PubChem ID: 14351759
• Update Time: 2025-06-08

3-methylimidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazol-5-amine
• 2-PHENYLTHIAZOL-4-AMINE
• 3-methylimidazol-4-amine
• 5-Amino-1-methylimidazole
• F81665
• DTXSID20559267
• AKOS006283199
• n1-methyl-5-aminoimidazol
• 66787-75-5
• FT-0756233
• EN300-73674
• BB 0261568
• A867393
• 1H-Imidazol-5-amine, 1-methyl-
• SB10597
• DB-073796

• MDL： MFCD10001505
• Inchi： 1S/C4H7N3/c1-7-3-6-2-4(7)5/h2-3H,5H2,1H3
• InChI Key： JKYQSWDQLDFSSJ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1N)C

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107-109 ºC
• Boiling Point: 362.3°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.659
• Solubility: Soluble (635 g/l) (25 º C),
• PSA: 43.84000
• LogP: 0.58350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-methylimidazol-4-amine

3-Methylimidazol-4-amine: A Comprehensive Overview

3-Methylimidazol-4-amine (CAS No. 66787-75-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 3-methylimidazol-4-amine consists of an imidazole ring with a methyl group at the 3-position and an amine group at the 4-position. This specific arrangement confers the molecule with unique properties that are essential for its biological activities. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be crucial for interactions with biological targets.

Recent studies have highlighted the potential of 3-methylimidazol-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives have been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making them promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 3-methylimidazol-4-amine has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral protein synthesis, which is critical for viral replication.

The pharmacokinetic properties of 3-methylimidazol-4-amine have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use in drug development. The compound's ability to cross the blood-brain barrier (BBB) has also been investigated, with promising results indicating its potential for treating central nervous system (CNS) disorders.

In the context of drug discovery, 3-methylimidazol-4-amine serves as a valuable scaffold for the design and synthesis of novel compounds. Its structural flexibility allows chemists to introduce various functional groups to optimize its biological activity and pharmacological properties. For example, substituting different groups at the 2-position of the imidazole ring can significantly enhance the compound's potency and selectivity.

The safety profile of 3-methylimidazol-4-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-methylimidazol-4-amine-based drugs in human subjects. Early results from Phase I trials have been encouraging, with patients showing good tolerance and positive responses to treatment. These trials are expected to provide more detailed insights into the therapeutic potential of this compound.

In conclusion, 3-methylimidazol-4-amine (CAS No. 66787-75-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatments in various medical fields.